Cas no 1593013-48-9 (1-(Methylamino)-3-(thiophen-3-yl)propan-2-one)

• Product Name: 1-(Methylamino)-3-(thiophen-3-yl)propan-2-one
• CAS No: 1593013-48-9
• MF: C₈H₁₁NOS
• MW: 169.244040727615
• CID: 6234303
• PubChem ID: 116553805
• Update Time: 2025-06-15

1-(Methylamino)-3-(thiophen-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(Methylamino)-3-(thiophen-3-yl)propan-2-one
• 1593013-48-9
• EN300-795312

• Inchi： 1S/C8H11NOS/c1-9-5-8(10)4-7-2-3-11-6-7/h2-3,6,9H,4-5H2,1H3
• InChI Key： SGBNIMWNAHJCLI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(CNC)=O

Computed Properties

• Exact Mass: 169.05613515g/mol
• Monoisotopic Mass: 169.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.3Ų

Additional information on 1-(Methylamino)-3-(thiophen-3-yl)propan-2-one

Comprehensive Overview of 1-(Methylamino)-3-(thiophen-3-yl)propan-2-one (CAS No. 1593013-48-9)

1-(Methylamino)-3-(thiophen-3-yl)propan-2-one, with the CAS number 1593013-48-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a thiophene ring and a methylamino group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The structural uniqueness of 1-(Methylamino)-3-(thiophen-3-yl)propan-2-one lies in its thiophene moiety, a heterocyclic compound known for its electron-rich properties. This characteristic enhances its reactivity and makes it a versatile building block for synthesizing more complex molecules. The presence of the methylamino group further adds to its utility, enabling modifications that can lead to novel bioactive compounds. Recent studies have explored its role in developing central nervous system (CNS) therapeutics, leveraging its potential to cross the blood-brain barrier.

In the context of current trends, 1-(Methylamino)-3-(thiophen-3-yl)propan-2-one aligns with the growing demand for small-molecule drug candidates. The pharmaceutical industry is actively seeking compounds with improved bioavailability and target specificity, and this molecule fits the bill. Its thiophene core is particularly relevant, as heterocyclic compounds are a focal point in medicinal chemistry due to their diverse pharmacological activities. Searches for "thiophene derivatives in drug development" and "methylamino ketone applications" have surged, reflecting its rising prominence.

Another area of interest is the compound's potential in material science. The thiophene ring is a common motif in conductive polymers, which are critical for developing organic electronics such as flexible displays and solar cells. Researchers are investigating whether 1-(Methylamino)-3-(thiophen-3-yl)propan-2-one can serve as a precursor for these advanced materials. This aligns with the global push toward sustainable technologies, a topic frequently searched in academic and industrial circles.

From a synthetic perspective, the compound's CAS number 1593013-48-9 is often used as a reference in patent literature and chemical databases. Its synthesis typically involves multi-step organic reactions, including alkylation and amination processes. Optimizing these procedures is a key focus for chemists, as efficiency and yield are critical for large-scale production. Queries like "synthesis of thiophene-based ketones" and "CAS 1593013-48-9 applications" are common among professionals seeking detailed methodologies.

Safety and handling of 1-(Methylamino)-3-(thiophen-3-yl)propan-2-one are also topics of discussion. While it is not classified as a hazardous material, standard laboratory precautions are recommended. This includes the use of personal protective equipment (PPE) and proper ventilation. The compound's stability under various conditions is another area of research, with studies focusing on its degradation pathways and storage recommendations.

In summary, 1-(Methylamino)-3-(thiophen-3-yl)propan-2-one (CAS No. 1593013-48-9) is a compound of significant scientific and industrial interest. Its applications span pharmaceuticals, material science, and organic synthesis, making it a versatile tool for researchers. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing drug discovery and sustainable technologies.